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Compound of Interest

Compound Name: (2S)-2-(Methylamino)propan-1-OL

Cat. No.: B1601013

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (2S)-2-
(Methylamino)propan-1-OL (CAS: 40916-73-2), also known as (S)-N-methylalaninol. This
chiral amino alcohol is a valuable building block in pharmaceutical synthesis, demanding
careful handling due to its potential hazards. This document summarizes key safety data,
outlines proper handling and emergency procedures, and provides an overview of a common
synthetic pathway.

Chemical and Physical Properties

(2S)-2-(Methylamino)propan-1-OL is the (S)-enantiomer of 2-(methylamino)propan-1-ol. It is
structurally derived from the natural amino acid L-alanine.
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Property Value Source

Molecular Formula CsH11NO --INVALID-LINK--
Molecular Weight 89.14 g/mol --INVALID-LINK--
CAS Number 40916-73-2 --INVALID-LINK--
Boiling Point 73 °C at 11 Torr --INVALID-LINK--
Density 0.880 £ 0.06 g/cm3 (Predicted) --INVALID-LINK--
Appearance Liquid --INVALID-LINK--
Storage Temperature 2-8°C, protect from light --INVALID-LINK--

Hazard Identification and GHS Classification

(2S)-2-(Methylamino)propan-1-OL is classified as a hazardous chemical. The GHS
classification is based on data for 2-(methylamino)propan-1-ol and related compounds.

Hazard Class Category GHS Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Acute Toxicity, Oral 4 H302: Harmful if swallowed

) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1C

burns and eye damage

Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Signal Word: Danger

Hazard Pictograms:

Safety and Handling
Personal Protective Equipment (PPE)
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Proper PPE is essential when handling (2S)-2-(Methylamino)propan-1-OL to prevent skin and
eye contact, and inhalation.

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles and a face shield.

i . Wear chemically resistant gloves (e.qg., nitrile
Skin Protection
rubber), a lab coat, and closed-toe shoes.

Use in a well-ventilated area or with a fume
) ) hood. If ventilation is inadequate, use a NIOSH-
Respiratory Protection ] ) )
approved respirator with an appropriate

cartridge.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Handle
in a well-ventilated area. Keep away from heat, sparks, and open flames.

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.
Recommended storage temperature is 2-8°C, protected from light.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Instructions

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

o Specific Hazards: Combustible liquid. In a fire, it may emit toxic fumes of carbon oxides and
nitrogen oxides.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Toxicological Information

Specific quantitative toxicological data, such as LD50 values for (2S)-2-(Methylamino)propan-
1-0OL, is not readily available in public databases. The information below is for a structurally
related compound and should be used for guidance with caution.
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Test Species Route Value Compound

2-

(methylamino)-1-
LD50 Mouse Intravenous 100 mg/kg

phenylpropan-1-

ol[1]

The GHS classification of "Harmful if swallowed" (Acute Toxicity, Oral, Category 4) for 2-
(methylamino)propan-1-ol suggests a potential for significant toxicity upon ingestion.[2]

Experimental Protocols
Enantioselective Synthesis of (2S5)-2-
(Methylamino)propan-1-OL from L-Alanine

A common method for the synthesis of (S)-N-methylalaninol involves the reduction of the
corresponding N-methylated amino acid, N-methyl-L-alanine. The following is a generalized
protocol based on established chemical transformations.

Step 1: N-methylation of L-Alanine

Dissolve L-alanine in an appropriate aqueous solvent.

¢ Add a suitable methylating agent, such as dimethyl sulfate or formaldehyde followed by
reduction (e.g., with formic acid in the Eschweiler-Clarke reaction).

o Carefully control the reaction conditions (temperature, pH) to favor mono-methylation and
prevent over-methylation.

 [solate the N-methyl-L-alanine product, which may require purification by crystallization or
chromatography.

Step 2: Reduction of N-methyl-L-alanine

o Suspend N-methyl-L-alanine in a suitable aprotic solvent, such as tetrahydrofuran (THF).
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Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH4), at a reduced
temperature (e.g., 0°C).

After the addition is complete, allow the reaction to warm to room temperature and stir until
the reaction is complete (monitored by TLC or other appropriate analytical techniques).

Carefully quench the reaction by the sequential addition of water, aqueous sodium
hydroxide, and then more water.

Filter the resulting solids and wash with the reaction solvent.

Concentrate the filtrate under reduced pressure to obtain the crude (2S)-2-
(Methylamino)propan-1-ol.

Purify the product by distillation or column chromatography.
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Step 1: N-methylation

Methylating Agent
(e.g., Dimethyl Sulfate)

Reactant

w eacton N-methyl-L-alanine

Reduction

Reducing Agent
(e.g., LIAIH4)

Step 2: Reduction

Reactant

(2S)-2-(Methylamino)propan-1-OL
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Assess Hazards
(Review SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Handle Chemical Carefully
(Avoid Contact and Inhalation)

Store Properly
(Cool, Dry, Tightly Sealed)

Follow Institutional Guidelines)

:
-

Click to download full resolution via product page

( Dispose of Waste Correctly
(

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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